Cas no 20655-58-7 (2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester
• CAS No: 20655-58-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD09038523
• CID: 1395167
• PubChem ID: 5373497
• Update Time: 2025-10-29

2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester
• (E)-ethyl 3-(4-cyanophenyl)acrylate
• BS-23553
• AMY4601
• Ethyl (E)-3-(4-cyanophenyl)acrylate
• Ethyl (2E)-3-(4-cyanophenyl)-2-propenoate
• Ethyl (2E)-3-(4-cyanophenyl)-2-propenoate #
• CS-0061538
• AKOS015836386
• NSC-636708
• A868538
• 62174-99-6
• SCHEMBL4512561
• NSC636708
• CHEMBL4851252
• AS-68124
• SCHEMBL2244754
• 20655-58-7
• D73192
• ethyl (E)-3-(4-cyanophenyl)prop-2-enoate
• Ethyl 4-Cyanocinnamate
• W11633
• Ethyl 3-(4-cyanophenyl)acrylate
• Ethyl(E)-3-(4-cyanophenyl)acrylate

• MDL： MFCD09038523
• Inchi： 1S/C12H11NO2/c1-2-15-12(14)8-7-10-3-5-11(9-13)6-4-10/h3-8H,2H2,1H3/b8-7+
• InChI Key： NVLBOCIUMFYPGI-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=CC(C#N)=CC=1)=O)CC

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester

Exploring the Versatile Applications and Properties of 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester (CAS No. 20655-58-7)

2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester, with the CAS number 20655-58-7, is a specialized chemical compound that has garnered significant attention in various industrial and research domains due to its unique structural features and functional versatility. This ester derivative, characterized by the presence of a cyano group attached to a phenyl ring, plays a pivotal role in the synthesis of advanced materials, particularly in the fields of polymer chemistry, electronics, and pharmaceuticals. As industries increasingly focus on sustainability and innovation, compounds like this are at the forefront of developing eco-friendly and high-performance solutions, aligning with global trends such as green chemistry and the circular economy. Researchers and professionals often search for terms like "ethyl ester derivatives applications" or "4-cyanophenyl acrylate uses" to explore its potential, highlighting its relevance in cutting-edge technologies like organic light-emitting diodes (OLEDs) and drug delivery systems.

The molecular structure of 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester consists of an acrylic acid backbone esterified with ethanol, incorporating a cyanophenyl moiety that enhances its electronic properties and reactivity. This configuration allows for excellent solubility in common organic solvents, making it a valuable intermediate in chemical synthesis. Its physical properties include a moderate molecular weight and a melting point that facilitates handling in laboratory and industrial settings. The compound's stability under various conditions ensures its utility in prolonged processes, such as polymerization reactions, where it contributes to the formation of polymers with tailored characteristics. In the context of SEO and user queries, phrases like "chemical properties of cyanophenyl acrylates" are frequently searched, reflecting a growing interest in materials science and molecular design for applications in renewable energy and smart materials.

In the realm of polymer science, 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester is extensively utilized as a monomer for producing high-performance polymers and copolymers. These materials exhibit enhanced thermal stability, mechanical strength, and optical properties, making them ideal for use in coatings, adhesives, and advanced composites. The incorporation of the cyano group imparts polarity and improves adhesion to substrates, which is crucial for applications in the automotive and aerospace industries. Additionally, this compound is explored in the development of stimuli-responsive polymers, which are a hot topic in research due to their potential in smart textiles and biomedical devices. Users often inquire about "polymer synthesis with ethyl esters" or "applications of acrylate monomers", underscoring the demand for innovative materials that support sustainability and reduce environmental impact, such as in biodegradable plastics or energy-efficient manufacturing processes.

Beyond polymers, 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester finds applications in the electronics sector, particularly in the fabrication of organic electronic devices. Its electron-withdrawing cyanophenyl group enhances charge transport properties, making it a candidate for use in organic semiconductors, photovoltaic cells, and OLEDs. This aligns with current trends in renewable energy and the push towards more efficient, lightweight electronic components. Researchers are also investigating its role in photolithography and microfabrication, where it contributes to the production of precise patterns in microelectronics. Common search terms like "organic electronics materials" or "cyanophenyl compounds in OLEDs" highlight the intersection of chemistry and technology, driven by consumer interest in faster, greener gadgets and the Internet of Things (IoT).

In pharmaceutical and agrochemical research, 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester serves as a key intermediate for synthesizing bioactive molecules. Its structure allows for modifications that can lead to compounds with potential therapeutic effects, such as anti-inflammatory or antimicrobial properties. This is particularly relevant given the ongoing focus on drug discovery and personalized medicine, where efficient synthesis routes are critical. The compound's stability and reactivity make it suitable for creating libraries of derivatives for high-throughput screening. Queries such as "chemical intermediates in drug development" or "ethyl ester uses in pharmaceuticals" are common, reflecting a broader interest in how chemical innovations contribute to health advancements, including responses to global health challenges and the development of novel treatments.

The market for 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester is growing, driven by demand from industries prioritizing innovation and sustainability. Manufacturers are focusing on scalable production methods that minimize waste and energy consumption, in line with regulations and consumer preferences for eco-friendly products. Trends such as the rise of bio-based chemicals and the integration of artificial intelligence in chemical research are shaping its future applications, with AI often used to predict properties and optimize synthesis pathways. Search engine trends show increased interest in terms like "sustainable chemical production" and "future of acrylate esters", indicating a shift towards smarter, more responsible industrial practices. As global initiatives like the Green Deal gain traction, compounds like this are poised to play a role in reducing carbon footprints and promoting circular economy models.

In conclusion, 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester (CAS No. 20655-58-7) is a multifaceted compound with significant implications across multiple sectors. Its unique properties enable advancements in polymers, electronics, and pharmaceuticals, while aligning with contemporary themes of sustainability and technological integration. By understanding its applications and market dynamics, stakeholders can leverage its potential for innovative solutions that address modern challenges. For further exploration, related searches often include "benefits of cyanophenyl derivatives" and "industrial uses of ethyl acrylates", emphasizing the compound's role in driving progress towards a more efficient and environmentally conscious future.